Cas no 1807149-47-8 (3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol)
3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol
-
- Inchi: 1S/C9H8F2N2O/c1-5-8(3-12)7(9(10)11)2-6(4-14)13-5/h2,9,14H,4H2,1H3
- InChI Key: YNPFRSFLIDJNHB-UHFFFAOYSA-N
- SMILES: FC(C1=CC(CO)=NC(C)=C1C#N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 238
- XLogP3: 0.7
- Topological Polar Surface Area: 56.9
3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029041342-250mg |
3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol |
1807149-47-8 | 97% | 250mg |
$960.00 | 2022-03-31 | |
| Alichem | A029041342-500mg |
3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol |
1807149-47-8 | 97% | 500mg |
$1,678.90 | 2022-03-31 | |
| Alichem | A029041342-1g |
3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol |
1807149-47-8 | 97% | 1g |
$3,009.80 | 2022-03-31 |
3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol
Professional Introduction to 3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol (CAS No. 1807149-47-8)
3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol, with the CAS number 1807149-47-8, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyridine family, which is well-known for its diverse biological activities and applications in drug development. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a hydroxymethyl group, makes this molecule particularly interesting for synthetic chemists and medicinal researchers.
The 3-cyano group introduces a polar nature to the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets. The 4-(difluoromethyl) moiety is a key feature that often enhances metabolic stability and binding affinity in drug candidates. Additionally, the 2-methyl group contributes to the overall steric environment of the molecule, which can be crucial for receptor binding. Finally, the 6-methanol group adds another layer of functionality, allowing for further derivatization and exploration of its pharmacological properties.
In recent years, there has been growing interest in pyridine derivatives due to their potential applications in various therapeutic areas. For instance, studies have shown that pyridine-based compounds can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific combination of functional groups in 3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol makes it a promising candidate for further investigation in these fields.
One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. The presence of multiple reactive sites allows chemists to design derivatives with tailored properties. For example, the cyano group can be reduced to an amine, or the difluoromethyl group can be replaced with other substituents to explore different biological activities. This flexibility makes 3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol a valuable asset in medicinal chemistry.
The synthesis of this compound involves several steps that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and reduction processes. Each step must be carefully controlled to avoid side products that could complicate subsequent analyses or applications.
In terms of analytical characterization, 3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol can be identified using various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, chromatographic methods like high-performance liquid chromatography (HPLC) can be used for purification and quantification purposes.
The pharmacological potential of 3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary results suggest that this compound may have significant therapeutic benefits in conditions such as arthritis and other inflammatory disorders.
Furthermore, the compound's ability to cross the blood-brain barrier has been studied, making it a potential candidate for central nervous system (CNS) drugs. The combination of its structural features and observed biological activity positions it as a promising lead for further development.
In conclusion, 3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol (CAS No. 1807149-47-8) is a versatile and intriguing compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it an excellent candidate for further exploration in drug discovery efforts aimed at treating various diseases.
1807149-47-8 (3-Cyano-4-(difluoromethyl)-2-methylpyridine-6-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)